Cas no 89433-21-6 (6-hydroxy-2,4-dihydro-1H-3,1-benzoxazin-2-one)

• Product Name: 6-hydroxy-2,4-dihydro-1H-3,1-benzoxazin-2-one
• CAS No: 89433-21-6
• MF: C₈H₇NO₃
• MW: 165.146082162857
• MDL: MFCD28552404
• CID: 601079
• PubChem ID: 13260484
• Update Time: 2025-06-27

6-hydroxy-2,4-dihydro-1H-3,1-benzoxazin-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-3,1-Benzoxazin-2-one, 1,4-dihydro-6-hydroxy-
• 6-hydroxy-1,4-dihydro-3,1-benzoxazin-2-one
• 6-hydroxy-2,4-dihydro-1H-3,1-benzoxazin-2-one
• EN300-19533757
• DTXSID30532728
• 6-Hydroxy-1,4-dihydro-2H-3,1-benzoxazin-2-one
• SCHEMBL10916724
• 6-hydroxy-4H-3,1-benzoxazin-2-one
• 89433-21-6
• XPXLYKINOZJGEX-UHFFFAOYSA-N

• MDL： MFCD28552404
• Inchi： 1S/C8H7NO3/c10-6-1-2-7-5(3-6)4-12-8(11)9-7/h1-3,10H,4H2,(H,9,11)
• InChI Key： XPXLYKINOZJGEX-UHFFFAOYSA-N
• SMILES： O1C(NC2C=CC(=CC=2C1)O)=O

Computed Properties

• Exact Mass: 165.042593085g/mol
• Monoisotopic Mass: 165.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 58.6Ų

Additional information on 6-hydroxy-2,4-dihydro-1H-3,1-benzoxazin-2-one

Introduction to 6-hydroxy-2,4-dihydro-1H-3,1-benzoxazin-2-one (CAS No. 89433-21-6)

6-hydroxy-2,4-dihydro-1H-3,1-benzoxazin-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 89433-21-6, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the benzoxazinone class, a structural motif known for its broad spectrum of biological activities. The benzoxazinone scaffold is characterized by a fused benzene and oxygen-containing heterocycle, which often contributes to its pharmacological properties. The presence of hydroxyl and hydrocarbon substituents in 6-hydroxy-2,4-dihydro-1H-3,1-benzoxazin-2-one further modulates its chemical reactivity and potential biological interactions.

The structural features of 6-hydroxy-2,4-dihydro-1H-3,1-benzoxazin-2-one make it a versatile intermediate in synthetic chemistry. Its molecular framework provides multiple sites for functionalization, enabling the development of derivatives with tailored biological activities. In recent years, there has been a growing interest in benzoxazinone derivatives due to their demonstrated efficacy in various therapeutic applications. These compounds have been investigated for their potential roles in anti-inflammatory, antimicrobial, and anticancer therapies.

One of the most compelling aspects of 6-hydroxy-2,4-dihydro-1H-3,1-benzoxazin-2-one is its role as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged its structural framework to develop novel molecules that exhibit enhanced pharmacological profiles. For instance, modifications at the hydroxyl and hydrocarbon positions have been explored to optimize binding affinity and metabolic stability. Such structural diversification underscores the compound's significance as a building block in medicinal chemistry.

Recent advancements in computational chemistry have further illuminated the potential of 6-hydroxy-2,4-dihydro-1H-3,1-benzoxazin-2-one as a lead compound. Molecular docking studies have identified its binding interactions with various biological targets, providing insights into its mechanism of action. These computational approaches have been complemented by experimental validations, reinforcing the compound's promise as a therapeutic agent. The integration of computational and experimental methodologies has accelerated the discovery process for benzoxazinone-based drugs.

The synthesis of 6-hydroxy-2,4-dihydro-1H-3,1-benzoxazin-2-one has also seen notable developments. Modern synthetic strategies have focused on improving yield and scalability while maintaining high purity standards. Catalytic methods and green chemistry principles have been employed to develop more sustainable synthetic routes. These innovations not only enhance the practicality of producing 6-hydroxy-2,4-dihydro-1H-3,1-benzoxazin-2-one but also align with global efforts toward environmentally responsible chemical manufacturing.

In the realm of bioorganic chemistry, 6-hydroxy-2,4-dihydro-1H-3,1-benzoxazin-2-one has been utilized as a model system for studying reaction mechanisms and synthetic pathways. Its reactivity patterns have provided valuable insights into the behavior of heterocyclic compounds under various conditions. Such studies contribute to the broader understanding of organic transformations and inform the design of more efficient synthetic methodologies.

The pharmacological evaluation of 6-hydroxy-2,4-dihydro-1H-3,1-benzoxazin-2-one has revealed promising activities across multiple disease indications. Preclinical studies have demonstrated its potential in modulating inflammatory pathways and inhibiting tumor growth. These findings have spurred further investigation into its therapeutic applications. The compound's ability to interact with biological targets suggests its utility in developing novel treatments for chronic diseases.

Future research directions for 6-hydroxy-2,4-dihydro-1H-3,1-benzoxazin-2-one include exploring its role in drug development through structure-based design and bioprospecting initiatives. The integration of machine learning algorithms with traditional pharmacological approaches may uncover new derivatives with improved efficacy and reduced side effects. Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic benefits for patients worldwide.

In conclusion,6-hydroxy - 2 , 4 - dihydro - 1 H - 3 , 1 - benzoxazin - 2 - one (CAS No. 89433 - 21 - 6) represents a significant compound in pharmaceutical research due to its structural versatility and biological potential. Its applications span from synthetic intermediates to lead compounds for drug development， underscoring its importance in modern medicinal chemistry。 As research continues， this molecule is poised to contribute further advancements in therapeutic innovation.